Cas no 2680899-48-1 (benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate
• CAS No: 2680899-48-1
• MF: C₁₄H₁₃BrN₂O₃
• MW: 337.168622732162
• CID: 5627755
• PubChem ID: 165934125
• Update Time: 2025-06-20

benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680899-48-1
• benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate
• EN300-28296523

• Inchi： 1S/C14H13BrN2O3/c1-19-13-12(15)11(7-8-16-13)17-14(18)20-9-10-5-3-2-4-6-10/h2-8H,9H2,1H3,(H,16,17,18)
• InChI Key： UBRQTUKGUSCJII-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1NC(=O)OCC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 336.01095g/mol
• Monoisotopic Mass: 336.01095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 60.4Ų

Additional information on benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate

Benzyl N-(3-Bromo-2-methoxypyridin-4-yl)carbamate (CAS No. 2680899-48-1): An Overview of Its Structure, Synthesis, and Applications

Benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate (CAS No. 2680899-48-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl carbamate moiety and a substituted pyridine ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The structure of benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate is well-defined and can be represented by the molecular formula C₁₅H₁₅BrN₂O₃. The compound features a benzyl group attached to a carbamate functional group, which is further linked to a 3-bromo-2-methoxypyridin-4-yl moiety. The bromine atom and methoxy group on the pyridine ring play crucial roles in modulating the compound's reactivity and biological activity.

In terms of synthesis, benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate can be prepared through several routes. One common method involves the reaction of 3-bromo-2-methoxypyridine with benzyl chloroformate in the presence of a base such as triethylamine or potassium carbonate. This reaction typically proceeds under mild conditions, yielding the desired product with high purity and yield. Another approach involves the coupling of 3-bromo-2-methoxypyridin-4-amine with benzyl chloroformate using a coupling reagent like 1,1'-carbonyldiimidazole (CDI).

The physical properties of benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate include its appearance as a white to off-white solid with a melting point ranging from 105°C to 107°C. The compound is moderately soluble in organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for various synthetic transformations and purification techniques.

Benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate has been extensively studied for its biological activity. Recent research has shown that this compound exhibits potent inhibitory effects on specific enzymes and receptors, making it a promising lead for drug discovery. For instance, studies have demonstrated that derivatives of this compound can act as selective inhibitors of kinases involved in cancer signaling pathways. Additionally, benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate has shown potential as an antiviral agent, particularly against RNA viruses such as influenza and SARS-CoV-2.

The pharmacological applications of benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate are diverse and span multiple therapeutic areas. In oncology, this compound has been investigated for its ability to inhibit tumor growth and metastasis by targeting key signaling pathways involved in cell proliferation and survival. In neurology, derivatives of this compound have shown promise in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease by modulating neurotransmitter levels and reducing oxidative stress.

In the context of drug development, benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activity. Its use in combinatorial chemistry allows for the rapid generation of large libraries of compounds for high-throughput screening. This approach has led to the identification of several novel drug candidates with improved pharmacokinetic profiles and reduced toxicity.

The safety profile of benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate is an important consideration in its use as an intermediate or active pharmaceutical ingredient (API). While the compound itself is not classified as hazardous, proper handling and storage precautions should be observed to ensure workplace safety. It is recommended to handle this compound under well-controlled conditions to minimize exposure risks.

In conclusion, benzyl N-(3-bromo-2-methoxypyridin-4-yl)carbamate (CAS No. 2680899-48-1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique structural features, coupled with its diverse biological activities, make it an attractive target for further research and development. As ongoing studies continue to uncover new applications for this compound, it is likely to play an increasingly important role in advancing the fields of medicinal chemistry and pharmaceutical sciences.